Cas no 893613-49-5 (Pyrazolo[1,5-a]pyrimidine,6-(4-methoxyphenyl)-2-phenyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine,6-(4-methoxyphenyl)-2-phenyl-
• CAS No: 893613-49-5
• MF: C₁₉H₁₅N₃O
• MW: 301.341903924942
• CID: 714587
• PubChem ID: 16740493
• Update Time: 2025-07-29

Pyrazolo[1,5-a]pyrimidine,6-(4-methoxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine,6-(4-methoxyphenyl)-2-phenyl-
• 6-(4-METHOXY-PHENYL)-2-PHENYL-PYRAZOLO[1,5-A]PYRIMIDINE
• 6-(4-methoxyphenyl)-2-phenylpyrazolo[1,5-a]pyrimidine
• GL-0718
• DTXSID40587547
• MFCD08056226
• AKOS005256892
• 893613-49-5

• Inchi： 1S/C19H15N3O/c1-23-17-9-7-14(8-10-17)16-12-20-19-11-18(21-22(19)13-16)15-5-3-2-4-6-15/h2-13H,1H3
• InChI Key： QXLNPACGOOKFHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC2=CC(C3C=CC=CC=3)=NN2C=1

Computed Properties

• Exact Mass: 301.12200
• Monoisotopic Mass: 301.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.42000
• LogP: 4.07190